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Compound of Interest

Compound Name: 4'-Bromo-2,3"-bipyridine
Cat. No.: B13147815
Get Quote
\ J

Executive Safety Directive

STOP: Do not dispose of this compound down the drain. Do not mix with nhon-halogenated
solvents. CORE PRINCIPLE: 4'-Bromo-2,3'-bipyridine is a halogenated organic compound.[1]
Its disposal pathway is strictly controlled due to the thermal stability of the pyridine ring and the
formation of acidic byproducts (HBr/NOx) during combustion. It requires high-temperature

incineration with flue gas scrubbing.[1]

Chemical Identity & Hazard Profile

Accurate identification is the first step in compliant waste tagging. This specific isomer (2,3'-
bipyridine scaffold) possesses distinct chelating properties and nitrogen positioning compared
to the more common 2,2'-bipyridine.[1]

Technical Specifications
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Parameter Data
Chemical Name 4'-Bromo-2,3'-bipyridine
CAS Number 62913-27-3
Molecular Formula C10H7BrNz
Molecular Weight 235.08 g/mol
Physical State Solid (typically off-white to pale yellow powder)
Solubility Solub.lt.e in DCM, Chloroform, DMSO; Low water
solubility
GHS Hazard Classification
Hazard Class Category Hazard Statement
Acute Toxicity (Oral) Cat4 H302: Harmful if swallowed
Skin Irritation Cat2 H315: Causes skin irritation

o H319: Causes serious eye
Eye Irritation Cat 2A o
irritation

H335: May cause respiratory
STOT - SE Cat3 o
irritation

Waste Classification & Segregation Logic

To maintain "Cradle-to-Grave" compliance, you must categorize this waste correctly before it
leaves your bench.[1]

The "Halogenated" Rule

Because this molecule contains a Bromine (Br) atom covalently bonded to an aromatic ring, it
must be segregated into the Halogenated Waste stream.[1]

+ Why? Halogenated waste is incinerated at higher temperatures (>1100°C) and requires
specific scrubbers to neutralize the hydrobromic acid (HBr) gas generated.[1]
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o Cost Impact: Mixing this with non-halogenated waste (e.g., Acetone, Ethanol) upgrades the
entire container to "Halogenated" status, significantly increasing disposal costs for your
facility.[1]

EPA/RCRA Considerations

o Waste Code: While not specifically "P" or "U" listed by name, it falls under the characteristic
of Toxic if leached, but practically, it is managed as D001 (Ignitable) if in solvent or simply
Non-specific Halogenated Organic Waste.[1]

o Generator Status: Ensure your lab's accumulation area does not exceed volume limits
(typically 55 gallons for satellite accumulation).[1]

Step-by-Step Disposal Workflows
Scenario A: Disposal of Solid Waste (Pure Substance)

Applicable for: Expired reagents, excess weighing amounts, or degraded solids.[1]
o Container Selection: Use a wide-mouth high-density polyethylene (HDPE) or glass jar.[1]
o Labeling: Affix a hazardous waste tag immediately.[1]

o Chemical Name: Write "4'-Bromo-2,3'-bipyridine".

o Constituents: "100%".

o Hazard Checkbox: Mark "Toxic" and "Irritant".[1]

e Segregation: Place the container in the Solid Hazardous Waste bin. Do not place in the
trash.

o Hand-off: Seal tightly and request pickup from your EHS (Environmental Health & Safety)
department.[1]

Scenario B: Disposal of Liquid Waste (Reaction
Mixtures)
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Applicable for: Mother liquors, reaction solvents (e.g., DCM, Chloroform) containing the
product.[1][2]

Stream Selection: This MUST go into the Halogenated Solvent Waste carboy (typically red or
yellow tagged).[1]

o Compatibility Check: Ensure the waste stream does not contain strong oxidizers (e.g., Nitric
Acid) or reactive metals, which could react with the pyridine nitrogens.[1]

e Logging: Record the addition on the carboy's log sheet:
o Entry: "Halogenated Organics (DCM/Chloroform) + Trace 4'-Bromo-2,3'-bipyridine".[1]

e Secondary Containment: Ensure the carboy sits in a tray capable of holding 110% of the
container's volume.

Scenario C: Contaminated Debris

Applicable for: Nitrile gloves, weigh boats, paper towels.[1]
e Trace vs. Gross Contamination:

o Trace (Gloves/Paper):[1] If dry and not visibly caked, these can often go into Chemically
Contaminated Solid Waste (boxes/pails), not regular trash.[1]

o Gross (Spilled on): If a paper towel is soaked, treat it as Solid Hazardous Waste (see
Scenario A).[1]

o Sharps: If used with needles/syringes, dispose of in a Red Sharps Container labeled for
chemical contamination.[1]

Visualizing the Decision Logic

The following diagram illustrates the critical decision nodes for disposing of 4'-Bromo-2,3'-
bipyridine to ensure regulatory compliance.
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Contaminated Debris
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Figure 1: Decision matrix for segregating 4'-Bromo-2,3'-bipyridine waste streams. Note that
liquid waste containing this compound defaults to the Halogenated stream regardless of the
solvent base.[1]

Emergency Spill Response (Operational)

In the event of a benchtop spill, execute the following protocol immediately:

« |solate: Alert nearby personnel and demarcate the area.
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e PPE Up: Ensure you are wearing Nitrile gloves (double-gloving recommended), safety
goggles, and a lab coat.[1]

e Contain:

o Solid: Gently cover with a damp paper towel to prevent dust generation.[1] Sweep
carefully into a dustpan.

o Solution: Use an inert absorbent (Vermiculite or Pig Mats).[1] Do not use combustible
materials (like sawdust) if the solvent is flammable.[1]

» Clean: Wipe the surface with a soap/water solution, followed by an alcohol wipe.[1]

» Dispose: Place all cleanup materials into a clear plastic bag, seal i, tag it as "Hazardous
Waste - Debris (Contains 4'-Bromo-2,3'-bipyridine)"”, and place it in the solid waste bin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. eCFR :: Appendix lll to Part 268, Title 40 -- List of Halogenated Organic Compounds
Regulated Under § 268.32 [ecfr.gov]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.benchchem.com/product/b13147815/docs?utm_src=pdf-body#proper-disposal-procedures-4-bromo-2-3-bipyridine-1
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://pubchem.ncbi.nlm.nih.gov/compound/45787929
https://pubchem.ncbi.nlm.nih.gov/compound/45787929
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://nap.nationalacademies.org/catalog/12654/prudent-practices-in-the-laboratory-handling-and-management-of-chemical
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.epa.gov/hwgenerators
https://www.benchchem.com/product/b13147815?utm_src=pdf-custom-synthesis#bc-rfq
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13147815?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e 2. adem.alabama.gov [adem.alabama.gov]

e 3. 4-Bromo-2,3'-bipyridine | C10H7BrN2 | CID 45787929 - PubChem
[pubchem.ncbi.nim.nih.gov]

» To cite this document: BenchChem. [Proper Disposal Procedures: 4'-Bromo-2,3'-
bipyridine[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13147815/docs#proper-disposal-procedures-4-
bromo-2-3-bipyridine-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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